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Compound of Interest

Compound Name: Elastatinal

Cat. No.: B1671161 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to preparing, storing, and utilizing

Elastatinal stock solutions for various research applications. Elastatinal is a potent,

competitive, and irreversible inhibitor of elastase, particularly effective against pancreatic

elastase.[1][2][3] It is a valuable tool for studying the roles of elastase in physiological and

pathological processes.

Chemical and Physical Properties
A summary of the key quantitative data for Elastatinal is presented in the table below for easy

reference.
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Property Value

Molecular Weight 512.56 g/mol [1][4][5]

Appearance Off-white to light yellow solid powder[1][4]

Purity ≥85% to >98% (varies by supplier)[3]

Solubility

   Water Up to 20 mg/mL[4][5] or 10 mM

   DMF 33 mg/mL[1][3]

   DMSO 20 mg/mL[3]

   PBS (pH 7.2) 10 mg/mL[3]

Storage (Solid) Store at -20°C for up to 3 years[1]

Storage (Solution)

Aliquot and store at -80°C for up to 6 months or

at -20°C for up to 1 month. Avoid repeated

freeze-thaw cycles.[1]

Experimental Protocols
This section details the protocol for preparing a 10 mM Elastatinal stock solution in sterile

water. This is a commonly used concentration that can be easily diluted to desired working

concentrations for various assays.

Materials:

Elastatinal powder

Sterile, nuclease-free water

Microcentrifuge tubes

Vortex mixer

Pipettes and sterile filter tips
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Analytical balance

Protocol for Preparing a 10 mM Elastatinal Stock Solution:

Acclimatization: Before opening, allow the vial of Elastatinal powder to equilibrate to room

temperature for 15-20 minutes. This prevents condensation from forming on the powder.

Weighing: Carefully weigh out the desired amount of Elastatinal powder using an analytical

balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock solution,

weigh out 0.513 mg of Elastatinal (Molecular Weight: 512.56 g/mol ).

Solubilization: Add the appropriate volume of sterile water to the Elastatinal powder. For the

example above, add 1 mL of sterile water.

Mixing: Gently vortex the solution until the Elastatinal powder is completely dissolved. The

solution should be clear and faintly yellow to yellow.[4][5]

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes (e.g., 10 µL or 20 µL) in sterile

microcentrifuge tubes.[1]

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[1]

Note on Alternative Solvents: If a higher concentration is required, Dimethylformamide (DMF)

can be used as a solvent, with a solubility of up to 33 mg/mL.[1][3] However, it is crucial to

consider the compatibility of the solvent with the intended downstream application, as organic

solvents can be toxic to cells.

Experimental Workflow and Signaling Pathway
The following diagrams illustrate the experimental workflow for preparing the Elastatinal stock

solution and its mechanism of action as an elastase inhibitor.
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Preparation Storage
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Caption: Workflow for preparing Elastatinal stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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